Cas no 2624417-92-9 (Benzene, 2-​bromo-​1-​fluoro-​3-​(methoxymethoxy)​-​4-​methyl-)

• Product Name: Benzene, 2-​bromo-​1-​fluoro-​3-​(methoxymethoxy)​-​4-​methyl-
• CAS No: 2624417-92-9
• MF: C₉H₁₀BrFO₂
• MW: 249.08
• CID: 5077333
• Update Time: 2026-03-01

Benzene, 2-​bromo-​1-​fluoro-​3-​(methoxymethoxy)​-​4-​methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-​bromo-​1-​fluoro-​3-​(methoxymethoxy)​-​4-​methyl-

• Inchi： 1S/C9H10BrFO2/c1-6-3-4-7(11)8(10)9(6)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： DWWOXPBQQHCZHS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(OCOC)=C1Br

Additional information on Benzene, 2-​bromo-​1-​fluoro-​3-​(methoxymethoxy)​-​4-​methyl-

Comprehensive Guide to Benzene, 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methyl- (CAS No. 2624417-92-9)

Benzene, 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methyl- (CAS No. 2624417-92-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromine and fluorine substitutions, along with a methoxymethoxy functional group, offers versatile applications in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential as a building block for advanced materials and bioactive molecules.

The molecular structure of 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methylbenzene features a benzene ring substituted with bromine at the 2-position, fluorine at the 1-position, and a methoxymethoxy group at the 3-position. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis. The methyl group at the 4-position further contributes to its stability and solubility in various organic solvents, which is crucial for laboratory and industrial applications.

One of the most compelling aspects of Benzene, 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methyl- is its role in the development of novel pharmaceutical compounds. With the growing demand for fluorinated drugs and brominated intermediates, this compound serves as a key precursor in the synthesis of potential therapeutics. Fluorinated compounds, in particular, are known for their enhanced metabolic stability and bioavailability, which aligns with current trends in drug discovery aimed at improving treatment efficacy.

In addition to pharmaceuticals, CAS No. 2624417-92-9 finds applications in the field of advanced materials. The methoxymethoxy group provides a protective functionality that can be leveraged in polymer chemistry and coatings. Researchers are exploring its use in creating high-performance polymers with tailored properties, such as thermal stability and chemical resistance. This aligns with the increasing focus on sustainable and high-efficiency materials in industries like electronics and automotive manufacturing.

The synthesis of 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methylbenzene involves multi-step organic reactions, including halogenation and etherification processes. Precise control over reaction conditions is essential to achieve high yields and purity, which are critical for its subsequent applications. Recent advancements in catalytic methods and green chemistry have further optimized its production, reducing environmental impact and improving cost-efficiency—a topic of high relevance in today’s sustainable chemistry discussions.

From a market perspective, the demand for Benzene, 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methyl- is expected to rise, driven by its utility in cutting-edge research and industrial applications. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic institutions and R&D departments. Its niche yet critical role underscores the importance of reliable suppliers and high-quality standards in the chemical industry.

For researchers and professionals seeking detailed information on CAS No. 2624417-92-9, it is essential to consult reliable sources, including peer-reviewed journals and chemical databases. Understanding its spectroscopic data (such as NMR and IR spectra) and physicochemical properties (like melting point and solubility) is crucial for effective utilization. Additionally, staying updated on regulatory guidelines ensures safe handling and compliance with international standards.

In summary, Benzene, 2-bromo-1-fluoro-3-(methoxymethoxy)-4-methyl- represents a fascinating intersection of chemistry, pharmaceuticals, and materials science. Its unique structural features and broad applicability make it a compound of significant interest in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovations across multiple industries.